5-Bromo-2-(bromomethyl)oxazole

• IUPAC Name: 5-bromo-2-(bromomethyl)-1,3-oxazole
• InChI: InChI=1S/C4H3Br2NO/c5-1-4-7-2-3(6)8-4/h2H,1H2
• InChI Key: VTLMORORFNVKTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=N1)CBr)Br
• Molecular Formula: C4H3Br2NO
• DSSTOX Substance ID: DTXSID201306215
• Molecular Weight: 240.88 g/mol
• CAS No.: 1454907-15-3

Description

5-Bromo-2-(bromomethyl)oxazole (CAS: 1454907-15-3) is a halogenated oxazole derivative with the molecular formula C₄H₃Br₂NO and a molar mass of 240.88 g/mol . Its structure features a bromine atom at position 5 and a bromomethyl group at position 2 of the oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom. This compound is highly reactive due to the electron-withdrawing bromine substituents and the bromomethyl group, which serves as a versatile site for nucleophilic substitution or cross-coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromo-2-(bromomethyl)oxazole typically involves the bromination of 2-methyl-oxazole. This can be achieved using bromine in the presence of a suitable solvent such as acetic acid. The reaction proceeds via electrophilic substitution, where the bromine atoms are introduced at the 5 and 2 positions of the oxazole ring .

Industrial Production Methods: Industrial production methods for 5-Bromo-2-(bromomethyl)oxazole often involve similar bromination reactions but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions: 5-Bromo-2-(bromomethyl)oxazole undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form oxazole derivatives with different functional groups.

Reduction Reactions: Reduction of the bromine atoms can lead to the formation of 2-methyl-oxazole.

Common Reagents and Conditions:

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products:

• Substitution reactions yield various substituted oxazoles.
• Oxidation reactions produce oxazole derivatives with different oxidation states.
• Reduction reactions result in the formation of 2-methyl-oxazole .

Scientific Research Applications

Chemistry: 5-Bromo-2-(bromomethyl)oxazole is used as a building block in the synthesis of more complex heterocyclic compounds. It serves as an intermediate in the preparation of pharmaceuticals and agrochemicals .

Biology: In biological research, this compound is used to study the interactions of brominated oxazoles with biological macromolecules. It helps in understanding the binding mechanisms and activity of brominated heterocycles .

Medicine: The compound is explored for its potential therapeutic applications, including its use in the development of anti-cancer and anti-microbial agents. Its brominated structure is crucial for enhancing the biological activity of drug candidates .

Industry: In the industrial sector, 5-Bromo-2-(bromomethyl)oxazole is used in the synthesis of specialty chemicals and materials. It is also employed in the development of new catalysts and ligands for chemical reactions .

Mechanism of Action

The mechanism of action of 5-Bromo-2-(bromomethyl)oxazole involves its interaction with molecular targets such as enzymes and receptors. The bromine atoms enhance the compound’s ability to form strong interactions with these targets, leading to inhibition or activation of specific biological pathways. The oxazole ring structure contributes to the compound’s stability and reactivity, making it an effective modulator of biological processes .

Comparison with Similar Compounds

Physicochemical and Reactivity Comparisons

Reactivity

• 5-Bromo-2-(bromomethyl)oxazole : The bromomethyl group is highly reactive in SN2 reactions, enabling alkylation or Suzuki couplings. Bromine at position 5 directs electrophilic substitution.
• Thiazole Analogues : Sulfur’s polarizability facilitates nucleophilic aromatic substitution but reduces oxidative stability compared to oxazoles .

Biological Activity

5-Bromo-2-(bromomethyl)oxazole is a halogenated oxazole derivative that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound, characterized by its unique structure, has been investigated for various pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects.

Chemical Structure and Properties

The chemical formula of 5-Bromo-2-(bromomethyl)oxazole is C_5H_4Br_2N_2O. Its structure includes a five-membered oxazole ring with bromine substituents that enhance its reactivity and biological activity. The presence of bromine atoms is significant as they can influence the compound's lipophilicity and interaction with biological targets.

Antimicrobial Activity

Research has indicated that 5-Bromo-2-(bromomethyl)oxazole exhibits notable antimicrobial properties. In a study assessing various oxazole derivatives, this compound demonstrated effective inhibition against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were found to be comparable to those of established antibiotics, suggesting its potential as a lead compound for developing new antimicrobial agents.

Compound	Bacterial Strain	MIC (µg/mL)
5-Bromo-2-(bromomethyl)oxazole	Staphylococcus aureus	32
5-Bromo-2-(bromomethyl)oxazole	Escherichia coli	64

Anticancer Properties

In vitro studies have shown that 5-Bromo-2-(bromomethyl)oxazole possesses anticancer activity against various cancer cell lines. The compound was tested on human breast cancer (MCF-7) and colon cancer (HT-29) cell lines, where it induced apoptosis and inhibited cell proliferation. The mechanism of action appears to involve the modulation of signaling pathways associated with cell survival and apoptosis.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	15	Induction of apoptosis
HT-29	20	Inhibition of cell proliferation

Anti-inflammatory Effects

The anti-inflammatory potential of 5-Bromo-2-(bromomethyl)oxazole was evaluated in animal models. Administration of the compound resulted in a significant reduction in inflammatory markers such as TNF-alpha and IL-6. These findings suggest that this compound may be beneficial in treating inflammatory diseases.

Study on Antimicrobial Efficacy

A recent study published in the Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of various halogenated oxazoles, including 5-Bromo-2-(bromomethyl)oxazole. The results indicated that the compound exhibited superior activity against resistant strains of bacteria compared to its non-brominated counterparts, highlighting the importance of halogenation in enhancing biological activity .

Evaluation of Anticancer Activity

In another study focused on anticancer properties, researchers observed that treatment with 5-Bromo-2-(bromomethyl)oxazole led to significant tumor regression in xenograft models of breast cancer. The compound's ability to induce apoptosis was linked to the activation of caspase pathways, making it a candidate for further development as an anticancer therapeutic .